3-((5-((2-oxo-2-(pyrrolidin-1-yl)ethyl)thio)-4-(o-tolyl)-4H-1,2,4-triazol-3-yl)methyl)benzo[d]thiazol-2(3H)-one

• IUPAC Name: 3-[[4-(2-methylphenyl)-5-(2-oxo-2-pyrrolidin-1-ylethyl)sulfanyl-1,2,4-triazol-3-yl]methyl]-1,3-benzothiazol-2-one
• InChI: InChI=1S/C23H23N5O2S2/c1-16-8-2-3-9-17(16)28-20(14-27-18-10-4-5-11-19(18)32-23(27)30)24-25-22(28)31-15-21(29)26-12-6-7-13-26/h2-5,8-11H,6-7,12-15H2,1H3
• InChI Key: DKQLFRKKOMZBMY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(=NN=C2SCC(=O)N3CCCC3)CN4C5=CC=CC=C5SC4=O
• Molecular Formula: C23H23N5O2S2
• Molecular Weight: 465.6 g/mol

Description

3-((5-((2-oxo-2-(pyrrolidin-1-yl)ethyl)thio)-4-(o-tolyl)-4H-1,2,4-triazol-3-yl)methyl)benzo[d]thiazol-2(3H)-one is a useful research compound. Its molecular formula is C23H23N5O2S2 and its molecular weight is 465.59. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

• Antimicrobial and Antitubercular Activities : A study by Dave et al. (2007) discussed the synthesis of related compounds, focusing on their antimicrobial and antitubercular activities (Dave, Purohit, Akbari, & Joshi, 2007).

• Antimicrobial Activities Evaluation : Bayrak et al. (2009) synthesized new 1,2,4-triazoles and evaluated their antimicrobial activities, highlighting the biological potential of these compounds (Bayrak, Demirbaş, Karaoglu, & Demirbas, 2009).

• Synthesis and Pharmacological Study : Another study by Mohamed (2021) involved the synthesis of ethyl 1-amino-3-(substituted phenyl)-2-cyano-3H-benzo[4,5]thiazolo-[3,2-a] pyridine-4-carboxylate derivatives, indicating the scope of these compounds in medicinal chemistry (Mohamed, 2021).

• Antioxidant Activities : Research by Tay et al. (2022) on pyridyl substituted thiazolyl triazole derivatives showed their potential in vitro antimicrobial and antioxidant activities (Tay, Duran, Kayağil, Yurttaş, Göger, Göger, Demirci, & Demirayak, 2022).

• Protoporphyrinogen Oxidase Inhibitors : A 2013 study by Zuo et al. focused on the synthesis of related compounds as protoporphyrinogen oxidase inhibitors, useful in herbicide development (Zuo, Yang, Luo, Tan, Hao, Wu, Xi, & Yang, 2013).

• Antimicrobial Activity and Modeling Studies : Recent research by Tay et al. (2022) involved the synthesis of thiazoles bearing pyridyl and triazolyl scaffolds, along with their antimicrobial activity and modeling studies, which could be significant in the development of new antimicrobial agents (Tay, Berk, Duran, Kayağil, Yurttaş, Kaleli, Yamaç, Karaduman, & Demirayak, 2022).

• Cancer Cell Migration and Growth Inhibition : A study by Šermukšnytė et al. (2022) investigated the effect of 1,2,4-triazole-3-thiol derivatives bearing hydrazone moiety on cancer cell migration and growth in melanoma, breast, and pancreatic cancer, indicating potential applications in cancer research (Šermukšnytė, Kantminienė, Jonuškienė, Tumosienė, & Petrikaitė, 2022).